Cas no 221218-33-3 (2-fluoro-4-isocyanato-1-methoxybenzene)

• Product Name: 2-fluoro-4-isocyanato-1-methoxybenzene
• CAS No: 221218-33-3
• MF: C₈H₆FNO₂
• MW: 167.137145519257
• MDL: MFCD09971932
• CID: 850890
• PubChem ID: 25218975
• Update Time: 2025-10-17

2-fluoro-4-isocyanato-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-isocyanato-1-methoxybenzene(SALTDATA: FREE)
• 2-Fluoro-4-isocyanato-1-methoxybenzene
• 3-fluoro-4-methoxyphenyl isocyanate
• 3-fluoro-4-methoxy-phenyl isocyanate
• AG-L-22584
• ALBB-003022
• CTK4E8679
• SBB046949
• STK502542
• VS-14343
• MFCD09971932
• DTXSID40649174
• SCHEMBL8070390
• EN300-274873
• 2-Fluoro-4-isocyanato-1-methoxybenzene, AldrichCPR
• 221218-33-3
• BBL037648
• AKOS005171073
• 2-fluoro-4-isocyanato-1-methoxybenzene

• MDL： MFCD09971932
• Inchi： 1S/C8H6FNO2/c1-12-8-3-2-6(10-5-11)4-7(8)9/h2-4H,1H3
• InChI Key： FSSWSWKARIEXDN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC)N=C=O

Computed Properties

• Exact Mass: 167.03825660g/mol
• Monoisotopic Mass: 167.03825660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.7Ų

2-fluoro-4-isocyanato-1-methoxybenzene Security Information

• HazardClass：IRRITANT

Additional information on 2-fluoro-4-isocyanato-1-methoxybenzene

Introduction to 2-Fluoro-4-Isocyanato-1-Methoxybenzene (CAS No. 221218-33-3)

2-Fluoro-4-isocyanato-1-methoxybenzene (CAS No. 221218-33-3) is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique combination of functional groups, including a fluoro substituent, an isocyanate group, and a methoxy group, which collectively contribute to its chemical reactivity and potential utility in various synthetic pathways.

The molecular structure of 2-fluoro-4-isocyanato-1-methoxybenzene consists of a benzene ring with a fluorine atom at the 2-position, an isocyanate group at the 4-position, and a methoxy group at the 1-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable intermediate in the synthesis of complex organic molecules.

In recent years, there has been growing interest in the use of 2-fluoro-4-isocyanato-1-methoxybenzene as a building block for the development of novel pharmaceuticals. The isocyanate group can readily react with primary or secondary amines to form urea linkages, which are common in many biologically active compounds. This reactivity has been exploited in the synthesis of various drug candidates, particularly those targeting specific receptors or enzymes involved in disease pathways.

One notable application of 2-fluoro-4-isocyanato-1-methoxybenzene is in the field of cancer research. Studies have shown that derivatives of this compound can exhibit potent antitumor activity by selectively inhibiting key enzymes involved in cancer cell proliferation. For example, a recent study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of several 2-fluoro-4-isocyanato-1-methoxybenzene-based compounds as inhibitors of the enzyme PI3K (Phosphoinositide 3-Kinase), which is known to play a crucial role in the development and progression of various cancers.

Beyond its pharmaceutical applications, 2-fluoro-4-isocyanato-1-methoxybenzene has also found use in the development of advanced materials. The fluorine substituent imparts unique physical and chemical properties to polymers derived from this compound, such as enhanced thermal stability and improved mechanical strength. These properties make it an attractive candidate for applications in coatings, adhesives, and other high-performance materials.

In addition to its synthetic utility, the environmental impact of 2-fluoro-4-isocyanato-1-methoxybenzene has been a subject of increasing interest. Researchers are exploring ways to synthesize this compound using more sustainable and environmentally friendly methods. For instance, green chemistry approaches involving catalytic processes and solvent-free conditions have shown promise in reducing the environmental footprint associated with its production.

The safety profile of 2-fluoro-4-isocyanato-1-methoxybenzene is another critical aspect that has been extensively studied. While it is generally considered safe for use under controlled laboratory conditions, proper handling and storage protocols are essential to minimize any potential risks. Safety data sheets (SDS) provide detailed information on the physical and chemical properties of this compound, as well as guidelines for safe handling and disposal.

In conclusion, 2-fluoro-4-isocyanato-1-methoxybenzene (CAS No. 221218-33-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and other fields. Its unique combination of functional groups makes it an invaluable intermediate in synthetic chemistry, driving innovation and advancing our understanding of complex biological systems. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of next-generation drugs and materials.